![molecular formula C13H16O2 B2560399 (2S)-2-(4-Cyclobutylphenyl)propanoic acid CAS No. 2248200-36-2](/img/structure/B2560399.png)
(2S)-2-(4-Cyclobutylphenyl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S)-2-(4-Cyclobutylphenyl)propanoic acid, also known as CBPP, is a synthetic compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It has been studied for its potential therapeutic effects in the treatment of inflammation, pain, and cancer.
Mechanism of Action
(2S)-2-(4-Cyclobutylphenyl)propanoic acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. By inhibiting COX activity, this compound reduces inflammation and pain. This compound has also been shown to have antioxidant activity, which may contribute to its potential anticancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, as well as to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and immune responses. This compound has also been shown to reduce the production of reactive oxygen species (ROS), which can contribute to oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of (2S)-2-(4-Cyclobutylphenyl)propanoic acid is that it has been shown to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have potential anticancer properties, which may make it a useful tool for studying cancer biology and developing new cancer therapies. One limitation of this compound is that it has not yet been extensively studied in humans, so its safety and efficacy in human patients is not yet known.
Future Directions
There are several future directions for research on (2S)-2-(4-Cyclobutylphenyl)propanoic acid. One area of interest is the development of new this compound analogs with improved pharmacological properties, such as increased potency or selectivity for specific COX isoforms. Another area of interest is the investigation of this compound's potential as a chemopreventive agent, which could help to prevent the development of cancer in at-risk individuals. Finally, further research is needed to determine the safety and efficacy of this compound in human patients, which could lead to the development of new therapies for inflammation, pain, and cancer.
Synthesis Methods
(2S)-2-(4-Cyclobutylphenyl)propanoic acid can be synthesized through a multi-step process involving the reaction of cyclobutylmagnesium bromide with 4-chlorobenzophenone, followed by reduction with lithium aluminum hydride and subsequent acidification with hydrochloric acid. The final product is purified through recrystallization from a suitable solvent.
Scientific Research Applications
(2S)-2-(4-Cyclobutylphenyl)propanoic acid has been studied for its potential therapeutic effects in a variety of scientific research applications. It has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. This compound has also been studied for its potential anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.
properties
IUPAC Name |
(2S)-2-(4-cyclobutylphenyl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O2/c1-9(13(14)15)10-5-7-12(8-6-10)11-3-2-4-11/h5-9,11H,2-4H2,1H3,(H,14,15)/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDYCOEQBZUUUAZ-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C2CCC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=C(C=C1)C2CCC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.